Cas no 2137597-59-0 (1-Propanone, 1-(3-amino-4-ethyl-1-piperidinyl)-2-methyl-)

• Product Name: 1-Propanone, 1-(3-amino-4-ethyl-1-piperidinyl)-2-methyl-
• CAS No: 2137597-59-0
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• CID: 5256506
• Update Time: 2025-07-09

1-Propanone, 1-(3-amino-4-ethyl-1-piperidinyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(3-amino-4-ethyl-1-piperidinyl)-2-methyl-

• Inchi： 1S/C11H22N2O/c1-4-9-5-6-13(7-10(9)12)11(14)8(2)3/h8-10H,4-7,12H2,1-3H3
• InChI Key： RIHOTGIBGGXCSS-UHFFFAOYSA-N
• SMILES： C(N1CCC(CC)C(N)C1)(=O)C(C)C

Additional information on 1-Propanone, 1-(3-amino-4-ethyl-1-piperidinyl)-2-methyl-

Chemical Compound CAS No. 2137597-59-0: 1-Propanone, 1-(3-Amino-4-Ethyl-1-Piperidinyl)-2-Methyl-

The chemical compound with CAS No. 2137597-59-0, commonly referred to as 1-Propanone, 1-(3-Amino-4-Ethyl-1-Piperidinyl)-2-Methyl, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of ketones, specifically propanones, and features a piperidine ring substituted with amino and ethyl groups. Its structure is characterized by a central ketone group attached to a piperidine ring system, which introduces unique electronic and steric properties.

Recent advancements in organic chemistry have highlighted the importance of such compounds in drug discovery and material science. The piperidine ring serves as a versatile scaffold for molecular design, enabling the creation of bioactive molecules with diverse pharmacological profiles. The presence of the amino group and ethyl substituent further enhances the compound's ability to participate in hydrogen bonding and other non-covalent interactions, which are critical for biological activity.

From a synthetic perspective, the preparation of 1-Propanone, 1-(3-Amino-4-Ethyl-1-Piperidinyl)-2-Methyl involves multi-step organic reactions, often utilizing palladium-catalyzed cross-coupling techniques or nucleophilic substitution strategies. These methods ensure high yields and selectivity, making the compound accessible for large-scale production. Researchers have also explored green chemistry approaches to synthesize this compound, minimizing environmental impact while maintaining product quality.

The compound's applications span across various fields. In pharmaceuticals, it has shown promise as a lead molecule for developing novel therapeutics targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. Its ability to modulate key enzymes involved in these conditions makes it a valuable candidate for further preclinical studies. Additionally, in materials science, this compound has been investigated for its potential as a precursor in polymer synthesis, offering improved mechanical properties and thermal stability.

Recent studies have also delved into the environmental fate and toxicity of 1-Propanone, 1-(3-Amino-4-Ethyl-1-Piperidinyl)-2-Methyl. Understanding its degradation pathways under different environmental conditions is crucial for assessing its ecological impact. Researchers have found that the compound undergoes rapid biodegradation under aerobic conditions, reducing its persistence in aquatic ecosystems.

In conclusion, CAS No. 2137597-59-0 represents a significant advancement in organic chemistry with multifaceted applications across industries. Its unique structure and functional groups make it an attractive target for further research and development. As scientific understanding continues to evolve, this compound is poised to play an increasingly important role in advancing both medical treatments and sustainable materials.